Cas no 141846-51-7 ((2S)-1-amino-4-methylpentan-2-ol)

• Product Name: (2S)-1-amino-4-methylpentan-2-ol
• CAS No: 141846-51-7
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 3732112
• PubChem ID: 51652328
• Update Time: 2025-07-20

(2S)-1-amino-4-methylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 1-amino-4-methyl-, (S)-
• (2S)-1-amino-4-methylpentan-2-ol
• 141846-51-7
• EN300-1813244
• SCHEMBL9537758

• Inchi： 1S/C6H15NO/c1-5(2)3-6(8)4-7/h5-6,8H,3-4,7H2,1-2H3/t6-/m0/s1
• InChI Key： IOZUWBDNSBSOBS-LURJTMIESA-N
• SMILES： O[C@H](CN)CC(C)C

Computed Properties

• Exact Mass: 117.115364102Da
• Monoisotopic Mass: 117.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Additional information on (2S)-1-amino-4-methylpentan-2-ol

Professional Introduction to (2S)-1-amino-4-methylpentan-2-ol (CAS No. 141846-51-7)

(2S)-1-amino-4-methylpentan-2-ol is a chiral secondary amine with significant applications in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 141846-51-7, has garnered attention due to its structural complexity and potential utility in the synthesis of enantiomerically pure drugs. The precise stereochemistry of this molecule, characterized by its (S)-configuration at the second carbon atom, makes it a valuable intermediate in the development of chiral drugs that require high enantiomeric purity for optimal biological activity.

The synthesis and characterization of (2S)-1-amino-4-methylpentan-2-ol involve advanced techniques in organic chemistry, including asymmetric synthesis and chiral resolution methods. These techniques are crucial for achieving the desired stereochemical integrity, which is often a determining factor in the efficacy and safety of pharmaceutical compounds. Recent advancements in catalytic asymmetric transformations have enabled more efficient and scalable production of such chiral amines, reducing costs and improving yields.

In the realm of drug discovery, (2S)-1-amino-4-methylpentan-2-ol serves as a building block for more complex molecules. Its structural motif is found in various pharmacophores that interact with biological targets, making it a versatile intermediate in medicinal chemistry. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and hyperlipidemia. The ability to fine-tune the substituents on this backbone allows chemists to modulate binding affinity and selectivity, which are critical parameters in drug design.

Recent studies have highlighted the importance of stereochemistry in pharmacological activity. A notable example is the development of β-blockers, where the (S)-enantiomer exhibits therapeutic effects while its (R)-counterpart may be inactive or even harmful. This underscores the significance of obtaining high enantiomeric purity during synthesis. The use of chiral auxiliaries and catalysts has been instrumental in achieving this goal, and (2S)-1-amino-4-methylpentan-2-ol exemplifies how these tools can be applied to industrial-scale production.

The chemical properties of (2S)-1-amino-4-methylpentan-2-ol make it an attractive candidate for further functionalization. Its secondary amine functionality allows for reactions such as reductive amination, acylation, and alkylation, which are commonly employed to introduce additional substituents and diversify the molecular structure. These transformations can lead to novel compounds with enhanced pharmacological properties, making this compound a valuable asset in synthetic libraries used by drug discovery teams.

The analytical characterization of (2S)-1-amino-4-methylpentan-2-ol relies on modern spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into the molecular structure and purity of the compound, ensuring that it meets stringent quality standards before being used in further applications. High-resolution NMR spectroscopy, for example, can confirm the stereochemical configuration at each chiral center, while mass spectrometry offers precise molecular weight determination and fragmentation patterns that aid in structural elucidation.

In conclusion, (2S)-1-amino-4-methylpentan-2-ol (CAS No. 141846-51-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its chiral nature and structural versatility make it an indispensable intermediate for synthesizing enantiomerically pure drugs. As synthetic methodologies continue to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs through innovative drug design strategies.